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Compound of Interest

Compound Name: 2-Amino-4,5-dichlorobenzoic acid

Cat. No.: B3016094 Get Quote

For researchers, scientists, and drug development professionals, the unambiguous structural

elucidation of positional isomers is a cornerstone of chemical synthesis and analysis. A minor

shift in the placement of a substituent on an aromatic ring can profoundly alter a molecule's

physicochemical properties, biological activity, and patentability. This guide provides an in-

depth spectroscopic comparison of two commercially significant dichlorinated aminobenzoic

acid isomers: 4-Amino-3,5-dichlorobenzoic acid and 3-Amino-2,5-dichlorobenzoic acid.

By leveraging fundamental analytical techniques—Nuclear Magnetic Resonance (NMR),

Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS)—we will

demonstrate how to reliably distinguish between these closely related structures. This

document moves beyond a simple recitation of data, focusing instead on the causal

relationships between molecular structure and spectral output, thereby empowering you to

interpret your own experimental results with confidence.

The Challenge of Isomerism
Positional isomers, such as the two featured in this guide, possess the same molecular formula

(C₇H₅Cl₂NO₂) and molecular weight (206.03 g/mol )[1]. This shared identity makes them

indistinguishable by basic mass determination. However, the unique spatial arrangement of the

amino (-NH₂) and chloro (-Cl) substituents creates distinct electronic environments within each

molecule, leading to unique and predictable spectroscopic "fingerprints." Understanding these

fingerprints is critical for quality control, reaction monitoring, and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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